Cas no 731772-04-6 (2-Chloro-3-(3-chlorophenyl)-1-propene)

• Product Name: 2-Chloro-3-(3-chlorophenyl)-1-propene
• CAS No: 731772-04-6
• MF: C₉H₈Cl₂
• MW: 187.06582069397
• MDL: MFCD00671893
• CID: 875336
• PubChem ID: 24721723
• Update Time: 2025-10-28

2-Chloro-3-(3-chlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(2-chloroprop-2-enyl)benzene
• 2-Chloro-3-(3-chlorophenyl)-1-propene
• 2-Chloro-3-(3-chlorophenyl)prop-1-ene
• 1-chloro-3-(2-chloroprop-2-en-1-yl)benzene
• 3-(2-Chloroprop-2-en-1-yl)chlorobenzene
• AG-G-88944
• CTK5D7430
• KB-169391
• OR01886
• 2-chloro-3-(3-chlorophenyl )-1-propene
• 731772-04-6
• AKOS016016672
• DTXSID60641110
• MFCD00671893

• MDL： MFCD00671893
• Inchi： 1S/C9H8Cl2/c1-7(10)5-8-3-2-4-9(11)6-8/h2-4,6H,1,5H2
• InChI Key： HVCGFGCJDDMLBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(=C)Cl

Computed Properties

• Exact Mass: 186.0003056g/mol
• Monoisotopic Mass: 186.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų